1-(3,5-Dimethylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[2-[(6-methylpyridazin-3-yl)amino]ethyl]urea
• InChI: InChI=1S/C16H21N5O/c1-11-8-12(2)10-14(9-11)19-16(22)18-7-6-17-15-5-4-13(3)20-21-15/h4-5,8-10H,6-7H2,1-3H3,(H,17,21)(H2,18,19,22)
• InChI Key: GAPNPBZILZVWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

1-(3,5-Dimethylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea, also known as DMPEU, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various applications, such as cancer research and drug development.

Scientific Research Applications

Corrosion Inhibition

1,3,5-Triazinyl urea derivatives, including compounds with structural similarity to the compound , have been studied for their corrosion inhibition performance on mild steel in acidic conditions. These compounds effectively inhibit corrosion, likely through adsorption and formation of a protective layer on the metal surface, suggesting potential applications for 1-(3,5-Dimethylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea in corrosion protection (Mistry, Patel, Patel, & Jauhari, 2011).

Synthesis and Reactivity

The compound falls into a category of chemicals that could be involved in complex chemical reactions, including the formation of cyclic ureas through interactions with various amines under different conditions. This points towards its utility in synthetic organic chemistry, where it could serve as a precursor or intermediate in the synthesis of heterocyclic compounds (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).

Structural Studies

Investigations into the steric influences on hydrogen-bonding motifs in cyclic ureas, including derivatives similar to the compound of interest, provide insights into the structural aspects of these molecules. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds in materials science and pharmaceuticals (McCormick, McDonnell-Worth, Platts, Edwards, & Turner, 2013).

Synthetic Applications and Reactions

The compound may also participate in complexation-induced unfolding reactions, relevant in the study of foldamers and the design of molecular structures with specific functions. This application is significant in materials science, drug design, and the study of molecular recognition processes (Corbin, Zimmerman, Thiessen, Hawryluk, & Murray, 2001).